1-((2-Hydroxy-4-methoxy-2-methylbutyl)amino)-2-methyl-1-oxopropan-2-yl acetate

• IUPAC Name: [1-[(2-hydroxy-4-methoxy-2-methylbutyl)amino]-2-methyl-1-oxopropan-2-yl] acetate
• InChI: InChI=1S/C12H23NO5/c1-9(14)18-11(2,3)10(15)13-8-12(4,16)6-7-17-5/h16H,6-8H2,1-5H3,(H,13,15)
• InChI Key: FOZGWJXCVODCEL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C)(C)C(=O)NCC(C)(CCOC)O
• Molecular Formula: C12H23NO5
• Molecular Weight: 261.31 g/mol

Description

1-((2-Hydroxy-4-methoxy-2-methylbutyl)amino)-2-methyl-1-oxopropan-2-yl acetate, also known as HMB, is a metabolite of the essential amino acid leucine. HMB has gained interest in the scientific community due to its potential effects on muscle growth and strength.

Scientific Research Applications

Synthesis and Chemical Properties

1-((2-Hydroxy-4-methoxy-2-methylbutyl)amino)-2-methyl-1-oxopropan-2-yl acetate is involved in complex synthetic pathways aimed at producing various chemical structures with potential applications across different fields. For example, it is used in the synthesis of compounds that are part of fungal xanthone bikaverin studies, illustrating its role in generating biologically active molecules with possible pharmaceutical applications (Iijima et al., 1979). Moreover, its involvement in nitroxide-mediated photopolymerization highlights its utility in materials science for developing novel polymers with unique properties, such as enhanced durability or specialized functions (Guillaneuf et al., 2010).

Biological and Pharmacological Research

In biological and pharmacological research contexts, derivatives of 1-((2-Hydroxy-4-methoxy-2-methylbutyl)amino)-2-methyl-1-oxopropan-2-yl acetate are explored for their herbicidal activity, demonstrating the chemical's relevance in agricultural sciences. Specific geometrical isomers of related compounds have been synthesized and tested for their efficacy in controlling broadleaf weeds, indicating potential for the development of new, more effective herbicides (Hayashi et al., 1990).

Advanced Material Synthesis

This compound is also pivotal in the synthesis of advanced materials, such as mixed-valence oxovanadium (IV/V) dinuclear entities. These materials are of interest for their unique electronic properties, which can be exploited in catalysis, electronic devices, and as probes in chemical research (Mondal et al., 2005). The ability to control the electronic characteristics of such materials through chemical synthesis opens new avenues in materials science, offering potential innovations in various technological applications.